Cas no 476477-15-3 (4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide)

• Product Name: 4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide
• CAS No: 476477-15-3
• MF: C₂₂H₁₉N₅O
• MW: 369.419163942337
• CID: 843584
• PubChem ID: 53316426
• Update Time: 2025-05-26

4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide
• 4-[2-(6-methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinoline-7-carboxamide
• 7-QuinolinecarboxaMide, 4-[5,6-dihydro-2-(6-Methyl-2-pyridinyl)-4H-pyrrolo[1,2-b]pyrazol-3-yl]-
• AK127779
• KB-237236
• SureCN3360014
• SCHEMBL3360014
• NCGC00249388-01
• DB-325638
• CHEMBL2132695
• 476477-15-3
• DTXSID90693420

• Inchi： 1S/C22H19N5O/c1-13-4-2-5-17(25-13)21-20(19-6-3-11-27(19)26-21)16-9-10-24-18-12-14(22(23)28)7-8-15(16)18/h2,4-5,7-10,12H,3,6,11H2,1H3,(H2,23,28)
• InChI Key： PBLNPFVCOVYAKI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(C=1)=NC=CC=2C1C(C2C=CC=C(C)N=2)=NN2CCCC2=1)N

Computed Properties

• Exact Mass: 369.15896025g/mol
• Monoisotopic Mass: 369.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide

Research Brief on 4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide (CAS: 476477-15-3)

The compound 4-(2-(6-Methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-7-carboxamide (CAS: 476477-15-3) has recently emerged as a promising candidate in targeted cancer therapy, particularly in the context of kinase inhibition. Recent studies have focused on its potential as a selective inhibitor of fibroblast growth factor receptors (FGFRs), which play critical roles in cell proliferation, differentiation, and angiogenesis. Dysregulation of FGFR signaling is implicated in various cancers, making this compound a subject of intense research interest.

Structural analysis reveals that the compound's unique pyrrolopyrazole-quinoline scaffold enables high-affinity binding to the ATP-binding pocket of FGFRs. The 6-methylpyridin-2-yl moiety at the 2-position and the quinoline-7-carboxamide group contribute to its selectivity profile. Molecular docking studies demonstrate stable interactions with key residues in FGFR1-4, particularly through hydrogen bonding with the hinge region and hydrophobic interactions in the back pocket.

In vitro studies using cancer cell lines with FGFR alterations have shown potent anti-proliferative activity, with IC50 values in the low nanomolar range. The compound exhibits remarkable selectivity over other kinases in comprehensive kinase profiling assays, suggesting a reduced likelihood of off-target effects. Recent pharmacokinetic studies in rodent models indicate favorable oral bioavailability and sustained target engagement, supporting its potential as an oral therapeutic agent.

Mechanistic studies have elucidated that the compound induces cell cycle arrest at G1 phase and promotes apoptosis in FGFR-dependent cancer cells. Interestingly, it has shown synergistic effects when combined with immune checkpoint inhibitors in preclinical models, suggesting potential for combination therapies. Resistance profiling indicates that the compound maintains activity against several common FGFR resistance mutations, including the gatekeeper mutations.

Current research is focusing on optimizing the compound's pharmaceutical properties, including solubility and metabolic stability, while maintaining its potent FGFR inhibitory activity. Several analogs have been synthesized and evaluated, with the parent compound remaining the lead candidate due to its balanced profile of potency, selectivity, and drug-like properties. Clinical translation efforts are underway, with IND-enabling studies expected to commence in the near future.

The development of 476477-15-3 represents a significant advancement in targeted cancer therapy, particularly for tumors harboring FGFR alterations. Its unique chemical structure and promising preclinical data position it as a potential best-in-class FGFR inhibitor. Further research will focus on validating its efficacy in patient-derived xenograft models and exploring biomarkers for patient stratification in future clinical trials.